Cas no 885268-82-6 (1-4-(2-chlorophenoxy)benzenesulfonamidocyclohexane-1-carboxylic acid)

• Product Name: 1-4-(2-chlorophenoxy)benzenesulfonamidocyclohexane-1-carboxylic acid
• CAS No: 885268-82-6
• MF: C₁₉H₂₀ClNO₅S
• MW: 409.883803367615
• CID: 1925631
• PubChem ID: 44669133
• Update Time: 2025-07-20

1-4-(2-chlorophenoxy)benzenesulfonamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({[4-(2-Chlorophenoxy)phenyl]sulfonyl}amino)cyclohexanecarboxyl ic acid
• 1-[4-(2-Chlorophenoxy)phenylsulfonylamino]cyclohexanecarboxylic acid
• 1-[[[4-(2-Chlorophenoxy)phenyl]sulfonyl]amino]cyclohexanecarboxylic acid (ACI)
• F9995-0602
• DTXSID801150555
• 1-[4-(2-CHLOROPHENOXY)BENZENESULFONAMIDO]CYCLOHEXANE-1-CARBOXYLIC ACID
• 1-[[4-(2-chlorophenoxy)phenyl]sulfonylamino]cyclohexane-1-carboxylic acid
• C19H20ClNO5S
• AKOS000813700
• E80959
• AS-73006
• 885268-82-6
• 1-((4-(2-chlorophenoxy)phenyl)sulfonamido)cyclohexane-1-carboxylic acid
• 1-(([4-(2-CHLOROPHENOXY)PHENYL]SULFONYL)AMINO)CYCLOHEXANECARBOXYLIC ACID
• CS-0070654
• 1-(4-(2-chlorophenoxy)phenylsulfonamido)cyclohexanecarboxylic acid
• 1-[[[4-(2-Chlorophenoxy)phenyl]sulfonyl]amino]cyclohexanecarboxylic acid
• 1-4-(2-chlorophenoxy)benzenesulfonamidocyclohexane-1-carboxylic acid

• MDL： MFCD06409356
• Inchi： 1S/C19H20ClNO5S/c20-16-6-2-3-7-17(16)26-14-8-10-15(11-9-14)27(24,25)21-19(18(22)23)12-4-1-5-13-19/h2-3,6-11,21H,1,4-5,12-13H2,(H,22,23)
• InChI Key： ZBWZAQPUUFCPLM-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCCC1)NS(C1C=CC(OC2C(Cl)=CC=CC=2)=CC=1)(=O)=O)O

Computed Properties

• Exact Mass: 409.07500
• Monoisotopic Mass: 409.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: 4.2

Experimental Properties

• Melting Point: 158-160℃
• PSA: 101.08000
• LogP: 5.66980

Additional information on 1-4-(2-chlorophenoxy)benzenesulfonamidocyclohexane-1-carboxylic acid

Comprehensive Overview of 1-4-(2-chlorophenoxy)benzenesulfonamidocyclohexane-1-carboxylic acid (CAS No. 885268-82-6)

1-4-(2-chlorophenoxy)benzenesulfonamidocyclohexane-1-carboxylic acid (CAS No. 885268-82-6) is a specialized organic compound with a unique molecular structure that combines a cyclohexane backbone with benzenesulfonamide and chlorophenoxy functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug development and crop protection. Its sulfonamide moiety is particularly noteworthy, as this group is often associated with bioactive properties, including antimicrobial and anti-inflammatory effects.

In recent years, the scientific community has shown increasing interest in sulfonamide derivatives, driven by the need for novel therapeutic agents and sustainable agricultural solutions. Searches for terms like "sulfonamide applications," "chlorophenoxy compounds," and "cyclohexane carboxylic acid derivatives" have surged, reflecting the growing demand for innovative chemical solutions. Researchers are particularly intrigued by the potential of CAS No. 885268-82-6 to serve as a building block for more complex molecules, given its versatile reactivity and structural features.

The synthesis of 1-4-(2-chlorophenoxy)benzenesulfonamidocyclohexane-1-carboxylic acid involves multi-step organic reactions, including sulfonylation and ether formation. Its chlorophenoxy group enhances its stability and lipophilicity, which can be advantageous in formulations requiring controlled release or targeted delivery. These characteristics make it a candidate for further exploration in drug discovery and agrochemical innovation, aligning with current trends in precision medicine and sustainable farming practices.

From an industrial perspective, the compound's benzenesulfonamide core is compatible with various catalytic processes, enabling scalable production. Environmental concerns have also prompted investigations into its biodegradability and eco-toxicity, addressing queries such as "are sulfonamides environmentally safe?" and "green chemistry alternatives for chlorophenoxy compounds." These discussions highlight the balance between efficacy and sustainability, a key focus in modern chemical research.

In summary, 1-4-(2-chlorophenoxy)benzenesulfonamidocyclohexane-1-carboxylic acid (CAS No. 885268-82-6) represents a promising intersection of chemistry and applied sciences. Its structural complexity and functional diversity position it as a valuable subject for ongoing studies, particularly in addressing global challenges like antimicrobial resistance and crop yield optimization. As research progresses, this compound may unlock new possibilities in both human health and agricultural productivity.